Cas no 5895-35-2 (2-Oxetanone,4-(trichloromethyl)-)

2-Oxetanone,4-(trichloromethyl)- structure
5895-35-2 structure
Product Name:2-Oxetanone,4-(trichloromethyl)-
CAS No:5895-35-2
MF:C4H3Cl3O2
MW:189.42441868782
CID:385545
PubChem ID:303160
Update Time:2025-04-19

2-Oxetanone,4-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanone,4-(trichloromethyl)-
    • 3-hydroxy-4,4,4-trichlorobutyric beta-lactone
    • 4-(trichloromethyl)oxetan-2-one
    • 3-(Trichlormethyl)propan-3-olid
    • 4-(Trichloromethyl)oxetane-2-one
    • 4-trichloromethyl-2-oxetanone
    • 4-trichloromethyl-oxetan-2-one
    • 4-Trichloromethyloxetan-2-one
    • NSC191053
    • AKOS021984354
    • 5895-35-2
    • beta-trichloromethyl-beta-propiolactone
    • AKOS001570013
    • NSC-191053
    • FT-0772338
    • SCHEMBL7406013
    • Inchi: 1S/C4H3Cl3O2/c5-4(6,7)2-1-3(8)9-2/h2H,1H2
    • InChI Key: CPNBMBBRKINRNE-UHFFFAOYSA-N
    • SMILES: ClC(C1CC(=O)O1)(Cl)Cl

Computed Properties

  • Exact Mass: 187.91999
  • Monoisotopic Mass: 187.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.731
  • Boiling Point: 228°Cat760mmHg
  • Flash Point: 104°C
  • Refractive Index: 1.541
  • PSA: 26.3
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